BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Technical Support Center: Optimizing CUDA
Code for the NVIDIA H100

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: H100

Cat. No.: B15585327

Welcome to the technical support center for optimizing CUDA applications on the NVIDIA H100
Tensor Core GPU. This guide provides troubleshooting advice, frequently asked questions
(FAQs), and best practices tailored for researchers, scientists, and drug development
professionals who are leveraging the H100 for their computational experiments.

Frequently Asked Questions (FAQSs)
General Performance & Optimization

Q1: I'm migrating my CUDA application from a previous generation GPU (e.g., A100) to the
H100. What are the first steps | should take to optimize my code?

Applications that followed best practices for previous NVIDIA architectures like Ampere should
generally see a performance increase on the H100 without code changes.[1][2][3] However, to
unlock the full potential of the Hopper architecture, consider these initial steps:

o Update Software Stack: Ensure you are using the latest NVIDIA drivers, a compatible CUDA
Toolkit (version 11.8 or later is required for H100), and updated versions of cuDNN and other
CUDA-X libraries.[4][5]

e Recompile with Hopper Architecture Support: When compiling your CUDA kernels, target the
Hopper architecture by including the appropriate -gencode flags for compute capability 9.0
(e.g., -gencode arch=compute_90,code=sm_90). This ensures your application uses the
native H100 instruction set.[6]
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 Profile Your Application: Use NVIDIA's Nsight suite of tools to establish a performance
baseline. Nsight Systems will provide a high-level overview to identify bottlenecks, and
Nsight Compute will allow for in-depth kernel analysis.[7][8][9]

o Leverage Tensor Cores with FP8 and Transformer Engine: For Al and deep learning
workloads, especially those involving transformer models, the H100 introduces the FP8 data
type and the Transformer Engine.[10] The Transformer Engine intelligently manages and
dynamically selects between FP8 and 16-bit calculations to maximize speed while
preserving accuracy.[10]

Q2: My application is not performing as expected on the H100. What are the common
performance bottlenecks?

Performance issues can stem from various factors. A systematic approach to identifying the
bottleneck is crucial.[4]

e GPU Underutilization: If your GPU utilization is low (monitor with nvidia-smi), the bottleneck
is likely outside the GPU.[4]

o Data Loading: Slow data pipelines can starve the GPU.[4] Consider using faster storage
like NVMe SSDs, enabling data prefetching, and optimizing data preprocessing steps.[4]
GPU Direct Storage (GDS) can also help by bypassing the CPU.[11]

o CPU-Bound: The CPU may not be able to submit work to the GPU fast enough. Look for
high CPU utilization. Using CUDA Graphs can reduce kernel launch overhead.[12][13]

» Memory Bandwidth Limitations: The application might be limited by the speed at which data
can be moved.

o Inefficient Global Memory Access: Ensure global memory accesses are "coalesced,"”
meaning threads in a warp access contiguous memory locations.[1][14]

o Data Transfers: Minimize data transfers between the host (CPU) and the device (GPU).[1]

o Kernel Inefficiencies: The CUDA kernel itself might be suboptimal. Profiling with Nsight
Compute can reveal issues like instruction latency, shared memory bank conflicts, or
inefficient thread block configurations.[8]
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o Thermal Throttling: The H100 can generate significant heat.[4] Monitor GPU temperatures
using nvidia-smi. Ensure proper server cooling and airflow to prevent the GPU from reducing
its clock speeds.[4][7]

Q3: How can | effectively utilize the H100's 4th Generation Tensor Cores?

The H100's Tensor Cores are specialized hardware units that dramatically accelerate matrix
operations, which are fundamental to Al and many HPC workloads.[14][15]

e Use Mixed Precision: Leverage lower precision data types like FP16, BF16, and the new
FP8 format.[10][13] Tensor Cores operate on these data types much faster than on FP32 or
FP64.[16]

o Align Matrix Dimensions: Ensure that the dimensions of your matrices are multiples of 16 for
optimal Tensor Core performance.[17]

o Utilize CUDA Libraries: Libraries like cuBLAS and cuDNN are optimized to use Tensor Cores
automatically for supported operations.

e Program with WMMA/MMA: For custom kernels, use the Warp-Level Matrix-Multiply-
Accumulate (WMMA) API or the mma.sync instruction in PTX to directly program the Tensor
Cores.[17]

Memory Optimization
Q4: How should I optimize for the H100's memory hierarchy?

The H100 features a sophisticated memory hierarchy consisting of HBM3 memory, a large L2
cache, and per-SM shared memory.[12][17][18] Effective utilization is key to performance.[18]

o Maximize Data Locality:

o Shared Memory: Use the fast, on-chip shared memory to reduce trips to global memory.
Tiling or blocking is a common technique where a larger problem is broken into smaller
chunks that fit into shared memory.[14][17] The H100 increases the shared memory
capacity per SM to 228 KB.[2]
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o L2 Cache: The H100 has a 50MB L2 cache.[12][16] It helps to cache frequently accessed
data, reducing latency.[12] While you don't control it directly, access patterns that reuse
data will benefit.[17]

 Efficient Global Memory (HBM3) Access: The H100 uses HBM3 memory with up to 3 TB/s of
bandwidth.[12][13] To leverage this, ensure your memory accesses are coalesced.

e Asynchronous Data Transfers: Use the Tensor Memory Accelerator (TMA) to perform
asynchronous data transfers between global and shared memory, which can hide data
movement latency behind computation.[12][19]

Quantitative Data Summary

For a clear comparison, the table below summarizes the key specifications of the NVIDIA H100
GPU against its predecessor, the A100.
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NVIDIA A100 NVIDIA H100 Improvement
Feature
(SXM4) (SXM5) Factor
Architecture Ampere Hopper
CUDA Cores 10,752 16,896[13] ~1.6x
Tensor Cores 3rd Generation 4th Generation[20]
Max FP8 Tensor Core
N/A 4,000 TFLOPS
Performance
Max FP16 Tensor
624 TFLOPS 2,000 TFLOPS ~3.2X
Core Performance
Max FP64
19.5 TFLOPS 67 TFLOPS ~3.4x
Performance
GPU Memory Up to 80GB HBM2e 80GB HBM3[13]
Memory Bandwidth 2,039 GB/s 3,350 GB/s ~1.6x
L2 Cache 40 MB 50 MB[2][16] 1.25x
) 3rd Generation (600 4th Generation (900
NVLink 1.5x
GBY/s) GB/s)[10][13]
Max Thermal Design
400W 700W[10] 1.75x

Power (TDP)

Troubleshooting Common Issues

Q5: My GPU utilization is consistently low. How do | troubleshoot this?
Low GPU utilization indicates that the GPU is often waiting for data or instructions.

o Use a Profiler: Run your application with NVIDIA Nsight Systems.[9] The timeline view will
clearly show gaps in GPU execution and highlight if the CPU is the bottleneck (CPU-bound)
or if data transfers are taking too long (I/O-bound).

o Check for CPU Bottlenecks: If the profiler shows the CPU is at 100% while the GPU is idle,
your application is CPU-bound.
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o Solution: Offload more parallel parts of the workload to the GPU. Use CUDA Graphs to
minimize the overhead of launching many small kernels.[13]

 Inspect Data Pipeline: If the GPU is waiting on I/O, the profiler timeline will show large gaps
filled with data transfer operations.

o Solution: Optimize your data loading process. Use faster storage, implement data
prefetching, or use libraries designed for efficient data loading.[4]

o Small Workloads: If you are running many small, independent tasks, the kernel launch
latency can dominate the execution time.

o Solution: Batch smaller tasks into larger kernel launches to improve efficiency.

Q6: My application performance is degrading over time, and the GPU temperature is high.
What's happening?

This is a classic sign of thermal throttling. The GPU automatically reduces its clock speed to
prevent overheating when it exceeds a certain temperature limit.[4][7]

o Monitor Temperature: Use the nvidia-smi command-line tool to check the GPU's current
temperature and power draw.[7]

e Improve Cooling: Ensure the server chassis has adequate airflow and that the data center's
cooling systems are functioning correctly.[4][7] Dust buildup on heatsinks can also be a
cause, so ensure hardware is clean.

o Check Power Delivery: Insufficient or unstable power can also lead to performance issues.
Verify that the power supply meets the H100's requirements (up to 700W for the SXM5
variant).[5][10]

Experimental Protocols
Protocol: Performance Bottleneck Analysis

This protocol outlines a systematic approach to identifying and addressing performance
bottlenecks in a CUDA application on the H100.
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Objective: To identify the primary performance limiter (e.g., memory bandwidth, compute,
latency) in a CUDA application and measure the impact of a targeted optimization.

Methodology:
o Establish a Baseline:

o Compile the unoptimized application with Hopper architecture support (-gencode
arch=compute_90,code=sm_90).

o Run the application on a dedicated H100 GPU.

o Use nvidia-smi to log GPU utilization, memory usage, temperature, and power draw during
the run.

o Profile the application using NVIDIA Nsight Systems to get a high-level trace of CPU-GPU
interaction and identify major time sinks.[9][21] Record the total runtime.

o High-Level Analysis (Nsight Systems):
o Examine the Nsight Systems timeline.

o lIdentify: Long periods of data transfer between host and device, gaps between kernel
executions (indicating CPU-side bottlenecks), or specific kernels that consume the
majority of the GPU time.

o Kernel-Level Analysis (Nsight Compute):

o Based on the Nsight Systems report, select the most time-consuming kernel for in-depth
analysis.

o Re-run the application profiled with NVIDIA Nsight Compute.[8][9]
o Analyze Key Metrics:

= Memory Throughput: Compare the achieved global memory throughput to the
theoretical maximum of the H100. Low throughput suggests inefficient memory access
patterns.
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= SM Occupancy: Check the ratio of active warps per SM to the maximum supported.[18]
Low occupancy can indicate that not enough parallelism is being exposed.

» [nstruction Mix: Look at the breakdown of instructions. A high number of memory
instructions relative to compute instructions suggests a memory-bound kernel.

e Hypothesize and Implement Optimization:

o Based on the analysis, form a hypothesis. For example, "The kernel is memory-bound due
to uncoalesced global memory accesses."

o Implement a single, targeted code change to address this. For the example, this would
involve refactoring the memory access pattern.

o Measure and Verify:
o Re-run the profiling steps (1-3) with the optimized code.
o Compare the new runtime and profiling metrics to the baseline.

o Verify: Did the runtime decrease? Did the targeted metric (e.g., memory throughput)
improve? Did the optimization introduce any new bottlenecks?

e |terate: Continue this process, addressing one bottleneck at a time, until performance goals
are met or no further significant improvements are observed.

Visualizations
H100 GPU Memory Hierarchy

The following diagram illustrates the different levels of memory available to CUDA threads
running on an H100 Streaming Multiprocessor (SM). Accessing memory higher up in the
diagram (closer to the SM) is significantly faster.
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Caption: Logical diagram of the NVIDIA H100 memory hierarchy.

General CUDA Performance Optimization Workflow

Optimizing a CUDA application is an iterative process of profiling, analyzing, and refining. The
workflow below outlines the recommended steps.
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Caption: An iterative workflow for CUDA performance optimization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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